Cas no 111454-67-2 (8-Chloro-6-iodoquinoline)
8-Chloro-6-iodoquinoline structure
Product Name:8-Chloro-6-iodoquinoline
CAS No:111454-67-2
MF:C9H5ClIN
MW:289.500173330307
MDL:MFCD22376737
CID:1024088
PubChem ID:70700507
Update Time:2025-04-20
8-Chloro-6-iodoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-6-iodoquinoline
- 6-Iodo-8-chloroquinoline
- ACT10651
- AK101760
- ANW-62701
- CTK8B9553
- KB-250353
- Quinoline, 8-chloro-6-iodo-
- 2065AA
- FCH1615953
- AX8233299
- DS-3745
- DB-360001
- SMSSF-0625469
- MFCD22376737
- DTXSID00743329
- AMS_CNC_ID-1827698994
- 111454-67-2
- C71381
- SB71680
- SCHEMBL22270741
- AKOS016003979
-
- MDL: MFCD22376737
- Inchi: 1S/C9H5ClIN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H
- InChI Key: PLXHUDSVFBPVEF-UHFFFAOYSA-N
- SMILES: IC1C=C(C2C(=CC=CN=2)C=1)Cl
Computed Properties
- Exact Mass: 288.91515
- Monoisotopic Mass: 288.91552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 1.919
- PSA: 12.89
8-Chloro-6-iodoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI363-1g |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95+% | 1g |
4038CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI363-100mg |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95+% | 100mg |
731CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PI363-250mg |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95+% | 250mg |
1529CNY | 2021-05-08 | |
| Alichem | A189005476-250mg |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 250mg |
$195.04 | 2023-09-04 | |
| Alichem | A189005476-1g |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 1g |
$478.40 | 2023-09-04 | |
| Alichem | A189005476-5g |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 5g |
$1352.40 | 2023-09-04 | |
| Fluorochem | 226954-250mg |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 250mg |
£100.00 | 2022-02-28 | |
| Fluorochem | 226954-1g |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 1g |
£228.00 | 2022-02-28 | |
| Fluorochem | 226954-5g |
8-Chloro-6-iodoquinoline |
111454-67-2 | 95% | 5g |
£794.00 | 2022-02-28 | |
| Chemenu | CM146339-1g |
8-chloro-6-iodoquinoline |
111454-67-2 | 95% | 1g |
$430 | 2021-08-05 |
8-Chloro-6-iodoquinoline Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:111454-67-2)8-Chloro-6-iodoquinoline
Order Number:A994217
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:07
Price ($):191.0
Email:sales@amadischem.com
8-Chloro-6-iodoquinoline Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:111454-67-2)8-Chloro-6-iodoquinoline
Purity:99%
Quantity:1g
Price ($):191.0